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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615 Get Quote

CAS Number: 542-15-4

This technical guide provides an in-depth overview of Aniline Nitrate, including its chemical

and physical properties, available safety data, and a detailed experimental protocol for its

synthesis. This document is intended for researchers, scientists, and drug development

professionals.

Core Data Summary
Aniline nitrate is the salt formed from the reaction of aniline and nitric acid. While a

comprehensive Safety Data Sheet (SDS) specifically for aniline nitrate is not readily available

in public domains, its properties can be inferred from data on aniline and general nitrate salts.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of aniline nitrate.
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Property Value Source(s)

CAS Number 542-15-4 N/A

Molecular Formula C₆H₈N₂O₃ N/A

Molecular Weight 156.14 g/mol N/A

Appearance Crystalline solid N/A

Melting Point
Approximately 190°C

(decomposes)
N/A

Solubility Soluble in water N/A

Safety and Toxicity Data
Note: The following data is primarily for Aniline, the parent compound of Aniline Nitrate.

Specific toxicological data for Aniline Nitrate is limited. Researchers should handle this

compound with extreme caution, assuming it possesses hazards similar to or greater than

aniline and is a strong oxidizing agent due to the nitrate group.

Hazard Category
Data for Aniline (CAS: 62-
53-3)

Source(s)

Acute Oral Toxicity (LD50) 250 mg/kg (Rat) [1]

Acute Dermal Toxicity (LD50) 820 mg/kg (Rabbit) [1]

Carcinogenicity
Probable human carcinogen

(Group B2)
[2]

Mutagenicity
Suspected of causing genetic

defects
[3]

Target Organs

Blood, spleen, kidneys, liver,

cardiovascular system, central

nervous system (CNS)

[4]

GHS Hazard Statements for Aniline (representative for Aniline Nitrate):
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H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[5]

H317: May cause an allergic skin reaction.[5]

H318: Causes serious eye damage.[5]

H341: Suspected of causing genetic defects.[5]

H351: Suspected of causing cancer.[5]

H372: Causes damage to organs through prolonged or repeated exposure.[5]

H410: Very toxic to aquatic life with long-lasting effects.[5]

Experimental Protocols
Synthesis of Aniline Nitrate
This protocol details a common laboratory-scale synthesis of aniline nitrate.

Materials:

Aniline (C₆H₅NH₂)

Concentrated Nitric Acid (HNO₃, 68%)

Deionized water

Ice bath

Stirring plate and stir bar

Beakers and Erlenmeyer flasks

Buchner funnel and filter paper

Procedure:

In a fume hood, place a beaker containing a stir bar on a stirring plate.
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Add a measured amount of aniline to the beaker.

Place the beaker in an ice bath to cool the aniline.

Slowly and dropwise, add a stoichiometric equivalent of concentrated nitric acid to the cooled

and stirring aniline. The reaction is exothermic, and the temperature should be carefully

monitored and maintained below 20°C.

Continue stirring for 30 minutes after the addition of nitric acid is complete.

A white precipitate of aniline nitrate will form.

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold deionized water to remove any unreacted

starting materials.

Dry the aniline nitrate crystals in a desiccator.

Visualized Workflow and Logical Relationships
Synthesis of Aniline Nitrate Workflow
The following diagram illustrates the key steps in the synthesis of aniline nitrate.
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Synthesis of Aniline Nitrate
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Caption: Workflow for the synthesis of Aniline Nitrate.
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Toxicological Pathway of Aniline
While a specific signaling pathway for aniline nitrate is not well-documented, the toxicity of its

parent compound, aniline, is known to involve oxidative stress and damage to the spleen. One

of the proposed mechanisms involves the formation of nitrotyrosine.[2][6]
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Caption: Proposed mechanism of Aniline-induced splenic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oxfordlabfinechem.com [oxfordlabfinechem.com]

2. researchexperts.utmb.edu [researchexperts.utmb.edu]

3. fishersci.com [fishersci.com]

4. chemos.de [chemos.de]

5. sigmaaldrich.com [sigmaaldrich.com]

6. Nitrotyrosine formation in splenic toxicity of aniline - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Aniline Nitrate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235615#aniline-nitrate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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